N-[2-(dimethylamino)-1,1-dimethylethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: N-[1-(dimethylamino)-2-methylpropan-2-yl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C18H22N4OS/c1-18(2,12-21(3)4)20-16(23)15-11-24-17-19-14(10-22(15)17)13-8-6-5-7-9-13/h5-11H,12H2,1-4H3,(H,20,23)
• InChI Key: GZWAKYXCRXBFBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN(C)C)NC(=O)C1=CSC2=NC(=CN12)C3=CC=CC=C3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

This compound belongs to the class of organic compounds known as thiazolecarboxamides. These are heterocyclic compounds containing a thiazole ring which bears a carboxylic acid amide group. Thiazoles have been found to have diverse biological activities, including acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They can undergo various chemical reactions, with the C-5 atom undergoing electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

While the specific mechanism of action for “N-[2-(dimethylamino)-1,1-dimethylethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide” is not detailed in the retrieved papers, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Future Directions

Thiazoles have shown a broad spectrum of pharmacological activities, making them a promising scaffold for the development of new drugs. Future research could focus on designing and synthesizing new thiazole derivatives, and testing their biological activities and potential applications in medicine.